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Compound of Interest

Compound Name: Enlimomab

Cat. No.: B1176203

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reconstitution, storage, and handling
of lyophilized Enlimomab, a murine IgG2a monoclonal antibody targeting the human
intercellular adhesion molecule-1 (ICAM-1 or CD54). The provided guidelines are based on
best practices for murine IlgG2a antibodies and are intended for research use only.

Product Information

Enlimomab is a monoclonal antibody that functions by inhibiting the adhesion of leukocytes to
the vascular endothelium, thereby reducing leukocyte extravasation and inflammatory
responses.[1][2][3] It achieves this by blocking the interaction between ICAM-1 on endothelial
cells and the B2 integrins (LFA-1 and Mac-1) on leukocytes.[3]

Quantitative Data Summary

The following tables summarize the recommended conditions for the reconstitution and storage
of lyophilized Enlimomab based on general protocols for murine IgG2a antibodies.

Table 1: Reconstitution of Lyophilized Enlimomab
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Parameter

Recommendation

Notes

Reconstitution Buffer

Sterile, pyrogen-free
Phosphate Buffered Saline
(PBS), pH 7.4, Sterile Saline

Ensure the buffer is at room

temperature before use.

Reconstitution Concentration

0.5-1.0 mg/mL

A higher concentration is
generally recommended for
better stability.

Reconstitution Volume

Varies based on vial size and

desired final concentration.

Calculate the required volume
based on the amount of

lyophilized antibody in the vial.

Mixing

Gentle swirling or inversion.

Avoid vigorous shaking or
vortexing to prevent protein

denaturation and foaming.

Reconstitution Time

15-30 minutes

Allow the vial to sit at room
temperature to ensure

complete dissolution.

Table 2: Storage Conditions for Enlimomab

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/product/b1176203?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Storage ]
Form Duration Notes
Temperature
Store in a manual
defrost freezer. Avoid
. Up to 12 months from
Lyophilized -20°C to -80°C repeated temperature

date of receipt

fluctuations. Shipped
on dry ice.[2][4]

Reconstituted (Stock

Solution)

-20°C to -80°C

Up to 6-12 months

Aliquot into single-use
volumes to avoid
repeated freeze-thaw
cycles. Use low-

protein-binding tubes.

Reconstituted (Short-

term)

2°Cto 8°C

Up to 1-2 weeks

For immediate use.
Avoid microbial

contamination.

Table 3: Stability of Reconstituted Enlimomab

Condition

Recommendation

Rationale

Freeze-Thaw Cycles

Avoid

Repeated cycling can lead to

protein aggregation and loss of

activity. Aliquotting is critical.

Working Dilutions

Prepare fresh before use

Diluted antibody solutions are

less stable and should not be

stored for long periods.

Light Exposure

Store in the dark

Protect from light, especially if

the antibody is conjugated to a

fluorophore.

Experimental Protocols
Reconstitution of Lyophilized Enlimomab
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This protocol describes the procedure for reconstituting lyophilized Enlimomab to a stock

solution.

Materials:

Vial of lyophilized Enlimomab

Sterile, pyrogen-free Phosphate Buffered Saline (PBS), pH 7.4

Sterile, low-protein-binding microcentrifuge tubes

Pipettes and sterile tips

Centrifuge

Procedure:

Pre-Reconstitution Centrifugation: Before opening, centrifuge the vial of lyophilized
Enlimomab at 10,000 x g for 20 seconds. This will pellet any antibody powder that may have
become dislodged during shipping.

Buffer Equilibration: Allow the sterile PBS to come to room temperature.

Addition of Reconstitution Buffer: Carefully open the vial and add the calculated volume of
sterile PBS to achieve the desired final concentration (e.g., for 1 mg of antibody, add 1 mL of
PBS for a 1 mg/mL solution).

Dissolution: Gently swirl the vial or invert it several times to mix. Avoid creating foam.

Incubation: Let the vial stand at room temperature for 15-30 minutes to ensure the antibody
is fully dissolved.

Visual Inspection: Visually inspect the solution for any undissolved particulates. The solution
should be clear.

Aliquoting: Dispense the reconstituted antibody into single-use, sterile, low-protein-binding
microcentrifuge tubes. The aliquot volume should be appropriate for your experimental
needs to avoid multiple freeze-thaw cycles.
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Storage of Reconstituted Enlimomab

Proper storage is crucial to maintain the activity of the reconstituted antibody.
Long-Term Storage:

» Label the aliquots clearly with the antibody name, concentration, and date.
» Store the aliquots at -20°C or -80°C in a manual defrost freezer.

o For optimal stability, it is recommended to use the reconstituted antibody within 6 to 12
months.[5]

Short-Term Storage:
« If the reconstituted antibody will be used within 1-2 weeks, it can be stored at 2°C to 8°C.[4]

e Ensure the vial is tightly sealed to prevent contamination and evaporation.

Visualizations
Enlimomab Reconstitution and Storage Workflow
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Caption: Workflow for the reconstitution and storage of lyophilized Enlimomab.
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Enlimomab Signaling Pathway Inhibition
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Caption: Enlimomab blocks the interaction between leukocyte integrins and ICAM-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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